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Compound of Interest

Compound Name: Butylamine

Cat. No.: B146782 Get Quote

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a detailed overview of the use of butylamine in the

manufacturing of rubber vulcanization accelerators, focusing on the synthesis, performance,

and evaluation of key butylamine-derived accelerators. The protocols outlined below are

intended to serve as a comprehensive guide for laboratory synthesis and the characterization

of these compounds and their effects on rubber properties.

Introduction to Butylamine-Based Vulcanization
Accelerators
Butylamine and its isomers, particularly tert-butylamine, are crucial primary amines in the

synthesis of delayed-action sulfenamide accelerators. These accelerators are vital in the rubber

industry for their ability to provide a scorch delay during processing while ensuring a rapid and

efficient cure at vulcanization temperatures. This characteristic is especially important in the

manufacturing of complex rubber articles like tires.

The most prominent vulcanization accelerator derived from butylamine is N-tert-butyl-2-

benzothiazolesulfenamide (TBBS). Other notable accelerators include N-tert-butyl-2-

bis(benzothiazole)sulfenamide (TBSI) and N,N'-dibutylthiourea (DBTU). These compounds

play a significant role in controlling the vulcanization process, which ultimately determines the

mechanical properties and durability of the final rubber product.
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Synthesis of Butylamine-Based Accelerators
The synthesis of butylamine-based accelerators typically involves the reaction of a

butylamine with a sulfur-containing precursor. The following sections detail the synthesis of

TBBS and DBTU.

Synthesis of N-tert-butyl-2-benzothiazolesulfenamide
(TBBS)
TBBS is synthesized via the oxidative condensation of 2-mercaptobenzothiazole (MBT) and

tert-butylamine. Various oxidizing agents can be employed, with sodium hypochlorite and

hydrogen peroxide being common choices.

Table 1: Comparison of TBBS Synthesis Methods

Parameter
Sodium Hypochlorite
Oxidation

Hydrogen Peroxide
Oxidation

Primary Reactants
2-Mercaptobenzothiazole

(MBT), tert-Butylamine

2-Mercaptobenzothiazole

(MBT), tert-Butylamine

Oxidizing Agent Sodium Hypochlorite (NaOCl) Hydrogen Peroxide (H₂O₂)

Typical Solvent Water Water

Reaction Temperature 30-45°C 65°C

Reaction Time 1.5 - 2.5 hours ~1.5 hours

Reported Yield ~98% High (specifics vary)

Synthesis of N,N'-dibutylthiourea (DBTU)
DBTU is a symmetrical thiourea derivative that can be synthesized through the reaction of n-

butylamine with carbon disulfide.[1]

Table 2: Synthesis Methods for N,N'-dibutylthiourea (DBTU)
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Parameter
Alumina Catalyzed
Reaction

Reaction with n-
butylisothiocyanate

Primary Reactants n-butylamine, Carbon Disulfide
n-butylamine, n-

butylisothiocyanate

Catalyst/Medium Alumina Not specified

Key Advantage
Utilizes readily available

starting materials
Direct coupling reaction

Performance of Butylamine-Based Accelerators in
Rubber Vulcanization
The effectiveness of a vulcanization accelerator is determined by its influence on the cure

characteristics of the rubber compound and the physical properties of the resulting vulcanizate.

Cure Characteristics
Cure characteristics are typically measured using a Moving Die Rheometer (MDR) according to

ASTM D5289.[2] Key parameters include:

Scorch Time (ts2): The time at which vulcanization begins, indicating processing safety. A

longer scorch time is generally desirable.

Cure Time (t90): The time required to reach 90% of the maximum torque, representing the

optimal cure point.

Minimum Torque (ML): Reflects the viscosity of the uncured compound.

Maximum Torque (MH): Indicates the stiffness and crosslink density of the fully cured rubber.

Table 3: Comparative Cure Characteristics of Butylamine-Based Accelerators in Natural

Rubber (NR)
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Accelerator
Scorch Time (ts2,
min)

Cure Time (t90,
min)

Maximum Torque
(MH, dNm)

TBBS Longer Fast High

TBSI Longer than TBBS Slower than TBBS High

DBTU
Varies (can be very

fast)
Fast Varies

Note: Specific values can vary depending on the full compound formulation.

Physical Properties of Vulcanizates
The mechanical properties of the vulcanized rubber are critical for its end-use application.

Standard tests are performed on cured rubber sheets.

Table 4: Typical Physical Properties of Natural Rubber (NR) Vulcanizates with Different

Accelerators

Property (Test
Standard)

TBBS TBSI DBTU

Tensile Strength

(MPa) (ASTM D412)

[3]

High Similar to TBBS Good

Modulus at 300%

Elongation (MPa)

(ASTM D412)[3]

High Higher than TBBS Varies

Elongation at Break

(%) (ASTM D412)[3]
Good Good Good

Hardness (Shore A)

(ASTM D2240)[4]
~60-70 ~60-70 Varies

Experimental Protocols
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The following protocols provide a step-by-step guide for the synthesis of TBBS and the

evaluation of its performance in a typical rubber compound.

Protocol for Synthesis of N-tert-butyl-2-
benzothiazolesulfenamide (TBBS)
Materials:

2-Mercaptobenzothiazole (MBT)

tert-Butylamine

Sodium hypochlorite solution (13% available chlorine)

Deionized water

Equipment:

Glass reactor with overhead stirrer, thermometer, and addition funnel

Heating/cooling bath

Filtration apparatus (Büchner funnel)

Drying oven

Procedure:

Charge the reactor with a 25% aqueous solution of tert-butylamine.

Slowly add crude MBT to the reactor while stirring to form a slurry. The molar ratio of MBT to

tert-butylamine is typically around 1:3.

Maintain the temperature of the reaction mixture at 30°C.

Slowly add the sodium hypochlorite solution to the slurry over a period of 1.5 hours.

After the addition is complete, continue stirring for an additional hour at 30°C.
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Cool the reaction mixture and filter the solid product using a Büchner funnel.

Wash the filter cake with a dilute solution of tert-butylamine, followed by washing with water

until the filtrate is neutral.

Dry the product in an oven at a temperature below 50°C to obtain the final TBBS product.

Protocol for Rubber Compounding and Vulcanization
Materials:

Natural Rubber (NR) or Styrene-Butadiene Rubber (SBR)

Zinc Oxide

Stearic Acid

Carbon Black (e.g., N330)

Sulfur

TBBS (or other butylamine-based accelerator)

Equipment:

Two-roll mill

Compression molding press

Molds for preparing test sheets

Procedure (Two-Roll Mill):

Mastication: Set the roll temperature to approximately 70°C and the nip opening to 2 mm.

Pass the raw rubber through the mill until a continuous sheet is formed and a smooth rolling

bank is achieved.

Addition of Activators: Widen the nip to 2.5 mm and add zinc oxide and stearic acid to the

rolling bank. Perform several cuts and folds to ensure homogeneous mixing.
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Incorporation of Filler: Increase the nip size to 3 mm and add the carbon black in portions.

After each addition, cut and fold the rubber to disperse the filler evenly.

Addition of Curatives: Reduce the roll temperature to below 100°C to prevent scorching. Add

the TBBS and sulfur to the rubber compound and mix until fully dispersed.

Sheeting Off: Adjust the nip to the desired thickness (e.g., 2 mm) and sheet off the final

compound. Allow the compound to mature for at least 24 hours at room temperature before

vulcanization.

Vulcanization: Place the compounded rubber sheet into a pre-heated mold in the

compression molding press. Cure at a specified temperature (e.g., 160°C) for the

predetermined cure time (t90) obtained from the rheometer data.

Protocol for Evaluation of Vulcanizate Properties
Cure Characteristics (ASTM D5289):[5]

Use a Moving Die Rheometer (MDR) to determine the scorch time (ts2), cure time (t90),

minimum torque (ML), and maximum torque (MH) of the rubber compound at the intended

vulcanization temperature.

Tensile Properties (ASTM D412):[6]

Cut dumbbell-shaped test specimens from the cured rubber sheet.

Use a tensile testing machine to measure the tensile strength, modulus at various

elongations (e.g., 100%, 300%), and elongation at break. The test is typically performed at

a constant speed of 20 inches per minute.[7]

Hardness (ASTM D2240):[8]

Use a Shore A durometer to measure the hardness of the cured rubber sheet. The

specimen should be at least 6 mm thick (thinner samples can be plied).[8] The reading

should be taken within one second of firm contact.[9]
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The following diagrams illustrate the key processes involved in the use of butylamine-based

accelerators.

2-Mercaptobenzothiazole (MBT)

Reaction Vessel
(Aqueous Medium)tert-Butylamine

Oxidizing Agent
(e.g., NaOCl, H₂O₂)

Filtration, Washing, DryingOxidative Condensation N-tert-butyl-2-benzothiazolesulfenamide (TBBS)

Click to download full resolution via product page

Caption: Synthesis pathway for N-tert-butyl-2-benzothiazolesulfenamide (TBBS).
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Caption: Simplified signaling pathway of sulfenamide-accelerated vulcanization.
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Caption: Experimental workflow for synthesis and evaluation of butylamine accelerators.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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